Cas no 2229214-17-7 (2-(azetidin-3-yl)methyl-3-methylpyridine)

• Product Name: 2-(azetidin-3-yl)methyl-3-methylpyridine
• CAS No: 2229214-17-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6055082
• PubChem ID: 165980744
• Update Time: 2025-10-22

2-(azetidin-3-yl)methyl-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)methyl-3-methylpyridine
• 2-[(azetidin-3-yl)methyl]-3-methylpyridine
• EN300-1835887
• 2229214-17-7

• Inchi： 1S/C10H14N2/c1-8-3-2-4-12-10(8)5-9-6-11-7-9/h2-4,9,11H,5-7H2,1H3
• InChI Key： BNUPWDOVRNSOHM-UHFFFAOYSA-N
• SMILES： N1CC(CC2C(C)=CC=CN=2)C1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(azetidin-3-yl)methyl-3-methylpyridine

2-(Azetidin-3-yl)methyl-3-methylpyridine: A Comprehensive Overview

2-(Azetidin-3-yl)methyl-3-methylpyridine, also known by its CAS number 2229214-17-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a pyridine ring with an azetidine moiety, has garnered attention due to its potential applications in drug design and development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intensive research.

The structural elucidation of 2-(Azetidin-3-yl)methyl-3-methylpyridine reveals a fascinating interplay between its aromatic and non-aromatic components. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the backbone of the molecule. Attached to this ring is an azetidine group, a four-membered saturated cyclic amine, which introduces unique steric and electronic properties. This combination not only enhances the compound's stability but also contributes to its diverse reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Azetidin-3-yl)methyl-3-methylpyridine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, to construct this molecule. These methods not only improve yield but also ensure high purity, which is critical for subsequent biological evaluations.

The pharmacological profile of 2-(Azetidin-3-yl)methyl-3-methylpyridine has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent activity against several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a promising candidate for the development of novel therapeutics in areas such as oncology and neurodegenerative diseases.

In addition to its pharmacological applications, 2-(Azetidin-3-yl)methyl-3-methylpyridine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role as a building block in the construction of advanced materials with tailored functionalities.

The environmental impact of 2-(Azetidin-3-yl)methyl-3-methylpyridine has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles, providing insights into its safety for industrial and pharmaceutical applications. These findings underscore the importance of sustainable practices in the synthesis and utilization of such compounds.

In conclusion, 2-(Azetidin-3-yl)methyl-3-methylpyridine, with its CAS number 2229214-17-7, represents a versatile compound with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing both scientific understanding and practical innovations.